![molecular formula C15H12N4O8S B4698180 N-{4-[(acetylamino)sulfonyl]phenyl}-2,4-dinitrobenzamide](/img/structure/B4698180.png)
N-{4-[(acetylamino)sulfonyl]phenyl}-2,4-dinitrobenzamide
Overview
Description
N-{4-[(acetylamino)sulfonyl]phenyl}-2,4-dinitrobenzamide is a chemical compound that has been extensively studied in the field of scientific research. This compound is known for its unique properties and has been used in various laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of N-{4-[(acetylamino)sulfonyl]phenyl}-2,4-dinitrobenzamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes in the body. This inhibition can lead to a variety of physiological effects, including anti-inflammatory and antimicrobial activity.
Biochemical and Physiological Effects:
N-{4-[(acetylamino)sulfonyl]phenyl}-2,4-dinitrobenzamide has been shown to have a variety of biochemical and physiological effects. These effects include anti-inflammatory activity, antimicrobial activity, and potential cancer-fighting properties. Additionally, this compound has been shown to have antioxidant properties and may help to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the key advantages of using N-{4-[(acetylamino)sulfonyl]phenyl}-2,4-dinitrobenzamide in laboratory experiments is its unique properties. This compound has been shown to have a variety of potential applications in the field of medicine and can be used to study a variety of physiological processes. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.
Future Directions
There are several potential future directions for research on N-{4-[(acetylamino)sulfonyl]phenyl}-2,4-dinitrobenzamide. Some of the key areas of research include further studies on its potential cancer-fighting properties, as well as its anti-inflammatory and antimicrobial activity. Additionally, researchers may explore the potential use of this compound in the development of new drugs and treatments for a variety of medical conditions.
Scientific Research Applications
N-{4-[(acetylamino)sulfonyl]phenyl}-2,4-dinitrobenzamide has been extensively studied in the field of scientific research. This compound has been used in various laboratory experiments to study its potential applications in the field of medicine. Some of the key areas of research include cancer treatment, anti-inflammatory properties, and antimicrobial activity.
properties
IUPAC Name |
N-[4-(acetylsulfamoyl)phenyl]-2,4-dinitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O8S/c1-9(20)17-28(26,27)12-5-2-10(3-6-12)16-15(21)13-7-4-11(18(22)23)8-14(13)19(24)25/h2-8H,1H3,(H,16,21)(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BABKNWIUJQRWPU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O8S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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